2-(Biaryl)carbapenems
Description
C2 Biaryl Substituent
The biphenyl or heterobiaryl group at C2 introduces steric hindrance that limits access to β-lactamase active sites. For example, the 2-(biphenyl) derivative in US Patent 5,025,006 shows 4–8-fold greater stability against IMP-1 MBL compared to imipenem. This moiety also enhances membrane penetration in Gram-negative bacteria due to increased lipophilicity.
β-Lactam Ring Modifications
Unlike classical carbapenems, some 2-(biaryl) analogs feature a 1β-methyl group (e.g., doripenem analogs), which prevents hydrolysis by renal dehydropeptidase-I and extends half-life. Additionally, the absence of a C6 hydroxyethyl group in certain derivatives (e.g., Patent EP1222194B1) reduces susceptibility to AmpC β-lactamases.
Stereochemical and Electronic Effects
The axial chirality of biaryl groups, as seen in ortho-substituted derivatives, creates distinct binding interactions with PBPs. For instance, the (S)-configured 2-(3-pyridylphenyl)carbapenem derivative exhibits 16-fold higher affinity for PBP2 of Pseudomonas aeruginosa than its (R)-enantiomer. Electronic effects from electron-withdrawing substituents (e.g., nitro, sulfonyl) further stabilize the β-lactam ring against nucleophilic attack.
Table 2: Structural Comparison of Classical vs. 2-(Biaryl)carbapenems
Properties
Molecular Formula |
C21H19NO4 |
|---|---|
Molecular Weight |
349.4 g/mol |
IUPAC Name |
6-(1-hydroxyethyl)-7-oxo-3-(4-phenylphenyl)-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid |
InChI |
InChI=1S/C21H19NO4/c1-12(23)18-17-11-16(19(21(25)26)22(17)20(18)24)15-9-7-14(8-10-15)13-5-3-2-4-6-13/h2-10,12,17-18,23H,11H2,1H3,(H,25,26) |
InChI Key |
ANDVEUKOOBWYKC-UHFFFAOYSA-N |
SMILES |
CC(C1C2CC(=C(N2C1=O)C(=O)O)C3=CC=C(C=C3)C4=CC=CC=C4)O |
Canonical SMILES |
CC(C1C2CC(=C(N2C1=O)C(=O)O)C3=CC=C(C=C3)C4=CC=CC=C4)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Analysis with Related Compounds
Carbapenems vs. β-Lactam/β-Lactamase Inhibitors (BL/BLIs)
Carbapenems have traditionally been preferred for treating infections caused by extended-spectrum β-lactamase-producing Enterobacteriaceae (ESBL-PE).
- Empirical Therapy : Mortality rates were 22.1% (carbapenems) vs. 20.5% (BL/BLIs) (RR: 1.05; 95% CI: 0.83–1.37) .
- Definitive Therapy : Mortality rates were similar (RR: 0.62; 95% CI: 0.25–1.52) .
Table 1: Efficacy of Carbapenems vs. BL/BLIs in ESBL-PE BSI
| Therapy Type | Mortality (Carbapenems) | Mortality (BL/BLIs) | Relative Risk (95% CI) |
|---|---|---|---|
| Empirical | 22.1% | 20.5% | 1.05 (0.83–1.37) |
| Definitive | 79.3% | 20.6% | 0.62 (0.25–1.52) |
BL/BLIs may serve as alternatives to carbapenems in non-critical cases, reducing selective pressure for carbapenem-resistant pathogens .
Carbapenems vs. Cephalosporins and Quinolones
Synergistic Combinations
Rifampicin combined with carbapenems enhances antibacterial activity against resistant Acinetobacter baumannii:
- Subinhibitory Concentrations : Fractional Inhibitory Concentration Index (FICI) of 1/8–1/4 improved carbapenem efficacy .
- Biofilm Eradication : 44–75% reduction in biofilm viability at 16× MIC .
Table 2: Synergistic Effects of Rifampicin + Carbapenems
| Parameter | Result |
|---|---|
| FICI Range | 1/8–1/4 (synergistic) |
| Bacterial Viability Reduction | 2- to 4-log reduction (time-kill) |
| Biofilm Disruption | Confirmed via SEM imaging |
Antimicrobial Resistance and Consumption Trends
Carbapenem resistance remains a critical concern. Consumption data (2016–2019) highlights fluctuating use:
Table 3: Antibiotic Consumption (Doses per 1000 Beds)
| Year | ESBLs | Penicillins | Cephalosporins | Carbapenems |
|---|---|---|---|---|
| 2016 | 611.71 | 467.68 | 357.99 | 170.32 |
| 2017 | 651.91 | 459.50 | 577.65 | 11.12 |
| 2018 | 821.02 | 56.97 | 138.70 | 22.94 |
| 2019 | 82.51 | 5.32 | 24.08 | 5.61 |
Carbapenem use declined sharply after 2016, likely due to resistance stewardship programs .
Potential Advantages of 2-(Biaryl)carbapenems
- Enhanced Stability : The biaryl group may improve resistance to hydrolytic enzymes, extending half-life.
- Synthetic Accessibility : Biaryl motifs are efficiently synthesized via palladium-catalyzed Suzuki cross-coupling , enabling scalable production.
- Natural Occurrence : Identified in bioactive natural products (e.g., cow urine metabolites), hinting at evolutionary optimization for antimicrobial activity .
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
